Cas no 1893183-15-7 (1-3-fluoro-5-(trifluoromethyl)phenylcyclopropan-1-ol)

• Product Name: 1-3-fluoro-5-(trifluoromethyl)phenylcyclopropan-1-ol
• CAS No: 1893183-15-7
• MF: C₁₀H₈F₄O
• MW: 220.163537025452
• CID: 6546794
• PubChem ID: 117117441
• Update Time: 2025-06-11

1-3-fluoro-5-(trifluoromethyl)phenylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-3-fluoro-5-(trifluoromethyl)phenylcyclopropan-1-ol
• 1-[3-fluoro-5-(trifluoromethyl)phenyl]cyclopropan-1-ol
• EN300-1929930
• 1893183-15-7

• Inchi： 1S/C10H8F4O/c11-8-4-6(9(15)1-2-9)3-7(5-8)10(12,13)14/h3-5,15H,1-2H2
• InChI Key： YIMFKDWBVHQBIQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=C(C=1)C1(CC1)O

Computed Properties

• Exact Mass: 220.05112752g/mol
• Monoisotopic Mass: 220.05112752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-3-fluoro-5-(trifluoromethyl)phenylcyclopropan-1-ol

Comprehensive Overview of 1-3-fluoro-5-(trifluoromethyl)phenylcyclopropan-1-ol (CAS No. 1893183-15-7)

1-3-fluoro-5-(trifluoromethyl)phenylcyclopropan-1-ol (CAS No. 1893183-15-7) is a fluorinated cyclopropane derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and electronic properties. The compound features a cyclopropane ring substituted with a hydroxyl group and a 3-fluoro-5-(trifluoromethyl)phenyl moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its fluorine-rich structure enhances metabolic stability and lipophilicity, which are critical for drug design and material science applications.

In recent years, the demand for fluorinated compounds like 1-3-fluoro-5-(trifluoromethyl)phenylcyclopropan-1-ol has surged, driven by their applications in medicinal chemistry and crop protection. Researchers are particularly interested in its potential as a building block for kinase inhibitors and GABA receptor modulators, which are hot topics in neurodegenerative disease and cancer therapy. The compound’s trifluoromethyl group also contributes to its ability to interact with biological targets, a feature often explored in AI-driven drug discovery platforms.

The synthesis of 1-3-fluoro-5-(trifluoromethyl)phenylcyclopropan-1-ol typically involves cyclopropanation reactions followed by selective fluorination. Advanced techniques such as flow chemistry and catalysis have been employed to improve yield and purity, addressing common challenges like regioselectivity and side reactions. These innovations align with the growing trend of green chemistry, where efficiency and sustainability are prioritized.

From an industrial perspective, CAS No. 1893183-15-7 is often discussed in the context of high-value intermediates and custom synthesis. Companies specializing in contract research and fine chemicals frequently list this compound in their portfolios, catering to clients in the pharma and agrochem sectors. Its stability under various conditions makes it suitable for scale-up production, a key consideration for manufacturers.

Environmental and regulatory aspects of fluorinated compounds are also under scrutiny, with researchers investigating their biodegradability and eco-toxicity. While 1-3-fluoro-5-(trifluoromethyl)phenylcyclopropan-1-ol is not classified as hazardous, its persistence in ecosystems warrants careful handling, reflecting broader concerns about PFAS (per- and polyfluoroalkyl substances) in the environment.

In summary, 1-3-fluoro-5-(trifluoromethyl)phenylcyclopropan-1-ol (CAS No. 1893183-15-7) represents a cutting-edge example of fluorine chemistry with multifaceted applications. Its role in drug development, material science, and sustainable synthesis ensures its relevance in both academic and industrial settings. As computational modeling and automated synthesis advance, this compound is poised to play an even greater role in addressing global health and agricultural challenges.